Ethyl 3-Bromo-4-chloro-5-nitrobenzoate
Overview
Description
Ethyl 3-Bromo-4-chloro-5-nitrobenzoate is a chemical compound used in diverse scientific research . It has a molecular weight of 308.52 .
Molecular Structure Analysis
The molecular formula of Ethyl 3-Bromo-4-chloro-5-nitrobenzoate is C9H7BrClNO4 . The InChI code is 1S/C9H7BrClNO4/c1-2-16-9(13)5-3-6(10)8(11)7(4-5)12(14)15/h3-4H,2H2,1H3 .Physical And Chemical Properties Analysis
Ethyl 3-Bromo-4-chloro-5-nitrobenzoate has a molecular weight of 308.52 . It is typically stored in a refrigerated environment .Scientific Research Applications
Hydrogen Bonding Studies
Research on compounds structurally related to ethyl 3-bromo-4-chloro-5-nitrobenzoate has explored their hydrogen bonding capabilities. In a study by Calabrese, McPhail, and Sim (1966), the hydrogen bonding interactions in crystals of propargyl 2-bromo-3-nitrobenzoate were analyzed, showing significant intermolecular H(ethynyl)⋯O(carbonyl) distances, which may offer insights into the behavior of ethyl 3-bromo-4-chloro-5-nitrobenzoate in similar environments (Calabrese, McPhail, & Sim, 1966).
Solubility and Chemical Interaction Studies
Liu et al. (2020) investigated the solubility of various halogenated benzene derivatives in 2-ethyl-1-hexanol, providing valuable data for understanding the solubility behavior of similar compounds like ethyl 3-bromo-4-chloro-5-nitrobenzoate. This research can aid in predicting the solvent interactions and solubility characteristics of ethyl 3-bromo-4-chloro-5-nitrobenzoate in organic solvents (Liu et al., 2020).
Synthesis and Chemical Reactivity Studies
Optical and Electronic Properties Studies
The study of optical and electronic properties of benzoate derivatives has been an area of interest for researchers. Nair et al. (2022) investigated the third-order nonlinear optical properties of hydrazone derivatives, which include ethyl 3-bromo-4-chloro-5-nitrobenzoate analogs. These compounds were examined for their potential in photonic applications, demonstrating the relevance of such chemical structures in the development of new photonic materials (Nair et al., 2022).
Future Directions
properties
IUPAC Name |
ethyl 3-bromo-4-chloro-5-nitrobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrClNO4/c1-2-16-9(13)5-3-6(10)8(11)7(4-5)12(14)15/h3-4H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WABNGGIFKDTJIW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C(=C1)Br)Cl)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrClNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.51 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-Bromo-4-chloro-5-nitrobenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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